Cas no 1233479-42-9 (3-Bromo-2-(bromomethyl)benzonitrile)
1233479-42-9 structure
Product Name:3-Bromo-2-(bromomethyl)benzonitrile
CAS No:1233479-42-9
MF:C8H5Br2N
MW:274.940000295639
MDL:MFCD18390220
CID:1039875
PubChem ID:18950941
Update Time:2025-08-01
3-Bromo-2-(bromomethyl)benzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 3-Bromo-2-(bromomethyl)benzonitrile
- 1233479-42-9
- CS-0443179
- MFCD18390220
- JGGHLJKQQVOMMG-UHFFFAOYSA-N
- Benzonitrile, 3-bromo-2-(bromomethyl)-
- DB-339171
- A890790
- SY244007
- AS-46079
- 2-CYANO-6-BROMOBENZYLBROMIDE
- EN300-186830
- SCHEMBL2780319
- CL8699
- AKOS016008235
- 3-Bromo-2-(bromomethyl)benzonitrile, AldrichCPR
- DTXSID20596778
-
- MDL： MFCD18390220
- Inchi： 1S/C8H5Br2N/c9-4-7-6(5-11)2-1-3-8(7)10/h1-3H,4H2
- InChI Key： JGGHLJKQQVOMMG-UHFFFAOYSA-N
- SMILES： BrC1=CC=CC(C#N)=C1CBr
Computed Properties
- Exact Mass: 274.87682g/mol
- Monoisotopic Mass: 272.87887g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 172
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 23.8Ų
3-Bromo-2-(bromomethyl)benzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013009682-250mg |
3-Bromo-2-(bromomethyl)benzonitrile |
1233479-42-9 | 97% | 250mg |
$480.00 | 2023-09-03 | |
| Alichem | A013009682-500mg |
3-Bromo-2-(bromomethyl)benzonitrile |
1233479-42-9 | 97% | 500mg |
$847.60 | 2023-09-03 | |
| Alichem | A013009682-1g |
3-Bromo-2-(bromomethyl)benzonitrile |
1233479-42-9 | 97% | 1g |
$1534.70 | 2023-09-03 | |
| abcr | AB447292-1 g |
2-Cyano-6-bromobenzylbromide, 95%; . |
1233479-42-9 | 95% | 1g |
€203.00 | 2023-04-22 | |
| abcr | AB447292-5 g |
2-Cyano-6-bromobenzylbromide, 95%; . |
1233479-42-9 | 95% | 5g |
€507.10 | 2023-04-22 | |
| abcr | AB447292-10 g |
2-Cyano-6-bromobenzylbromide, 95%; . |
1233479-42-9 | 95% | 10g |
€774.30 | 2023-02-18 | |
| eNovation Chemicals LLC | Y1197862-1g |
3-Bromo-2-(bromomethyl)benzonitrile |
1233479-42-9 | 95% | 1g |
$620 | 2023-05-11 | |
| eNovation Chemicals LLC | Y0993741-5g |
2-cyano-6-bromobenzylbromide |
1233479-42-9 | 95% | 5g |
$720 | 2024-08-02 | |
| TRC | B680715-50mg |
3-Bromo-2-(bromomethyl)benzonitrile |
1233479-42-9 | 50mg |
$ 50.00 | 2022-06-06 | ||
| TRC | B680715-100mg |
3-Bromo-2-(bromomethyl)benzonitrile |
1233479-42-9 | 100mg |
$ 70.00 | 2022-06-06 |
3-Bromo-2-(bromomethyl)benzonitrile Related Literature
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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